Cas no 1804505-63-2 (Ethyl 5-chloro-2-cyano-3-ethylphenylacetate)

• Product Name: Ethyl 5-chloro-2-cyano-3-ethylphenylacetate
• CAS No: 1804505-63-2
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5038279
• Update Time: 2025-06-27

Ethyl 5-chloro-2-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-cyano-3-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-9-5-11(14)6-10(12(9)8-15)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： MEHKKEMFDULNFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)OCC)C(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-2-cyano-3-ethylphenylacetate

Ethyl 5-chloro-2-cyano-3-ethylphenylacetate: A Comprehensive Overview

Ethyl 5-chloro-2-cyano-3-ethylphenylacetate, identified by the CAS number 1804505-63-2, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine, cyano, and ethyl groups, along with an ethoxyacetyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of chemical research and industry.

The synthesis of Ethyl 5-chloro-2-cyano-3-ethylphenylacetate involves a series of well-established organic reactions. Typically, the phenyl ring is first functionalized with the desired substituents through electrophilic aromatic substitution or other aromatic substitution methods. The cyano group, introduced via nucleophilic substitution or cyanation reactions, plays a crucial role in stabilizing the molecule and enhancing its reactivity. The ethoxyacetyl group is then appended to the phenyl ring using esterification or acylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most notable applications of Ethyl 5-chloro-2-cyano-3-ethylphenylacetate is in the field of medicinal chemistry. The compound has been studied as a potential lead molecule for drug development due to its ability to modulate key biological targets. For instance, research has shown that this compound exhibits inhibitory activity against certain enzymes involved in metabolic pathways. This makes it a promising candidate for the development of therapeutic agents targeting conditions such as inflammation, neurodegenerative diseases, and cancer.

Recent studies have also explored the use of Ethyl 5-chloro-2-cyano-3-ethylphenylacetate in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The compound's ability to form stable charge transfer complexes has been highlighted as a key factor in enhancing device performance.

In addition to its direct applications, Ethyl 5-chloro-2-cyano-3-ethylphenylacetate serves as an important intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications. For example, substitution reactions can be employed to introduce additional functional groups, thereby expanding its utility in drug discovery and materials synthesis.

The stability and reactivity of Ethyl 5-chloro-2-cyano-3-ethylphenylacetate have been extensively studied under various conditions. Thermal analysis has revealed that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for processes requiring elevated temperatures. However, exposure to strong oxidizing agents or harsh acidic conditions can lead to decomposition, highlighting the need for careful handling during synthesis and application.

From an environmental perspective, the ecological impact of Ethyl 5-chloro-2-cyano-3-somethingphenylethoxy acetate has been a subject of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental persistence. However, further studies are required to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, Ethyl 5-chloro-something something phenylethoxy acetate stands out as a multifaceted compound with diverse applications across various fields. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.